3-(4-methoxy-3-nitrophenyl)-1H-1,2,4-triazol-5-amine

• IUPAC Name: 5-(4-methoxy-3-nitrophenyl)-1H-1,2,4-triazol-3-amine
• InChI: InChI=1S/C9H9N5O3/c1-17-7-3-2-5(4-6(7)14(15)16)8-11-9(10)13-12-8/h2-4H,1H3,(H3,10,11,12,13)
• InChI Key: PTKQEZAHPVQYDC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NC(=NN2)N)[N+](=O)[O-]
• Molecular Formula: C9H9N5O3
• Molecular Weight: 235.20 g/mol

Description

3-(4-methoxy-3-nitrophenyl)-1H-1,2,4-triazol-5-amine, commonly known as MNPA, is a triazole compound that has gained significant interest in scientific research due to its potential applications in various fields. MNPA is a yellow crystalline powder that is soluble in organic solvents and has a molecular weight of 256.2 g/mol.

Scientific Research Applications

Anticancer Potential

• Synthesis and Anticancer Activity : Research has explored the synthesis of 1,2,4-triazole derivatives, including compounds similar to 3-(4-methoxy-3-nitrophenyl)-1H-1,2,4-triazol-5-amine, for their potential anticancer activities. Studies have shown that some synthesized 1,2,4-triazoles exhibit activity against cancer cell lines, including lung, colon, melanoma, renal, ovarian, CNS, and leukemia cells (Holla, Veerendra, Shivananda, & Poojary, 2003).

Antimicrobial and Antifungal Applications

• Synthesis and Antimicrobial Activities : New 1,2,4-triazole derivatives, including those related to the compound of interest, have been synthesized and evaluated for their antimicrobial activities. Certain compounds within this class have demonstrated good to moderate activity against various microorganisms (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).
• Green Synthesis of Antimicrobial Agents : An efficient, green chemistry approach has been developed for synthesizing 1,2,4-triazole derivatives, including 3-(4-methoxy-3-nitrophenyl)-1H-1,2,4-triazol-5-amine. These compounds have shown promising antibacterial and antifungal effects against a variety of pathogenic bacteria and fungi (Beyzaei, Khosravi, Aryan, & Ghasemi, 2019).

Potential in Serotonin Receptor Research

• Serotonin Receptor Ligands : Research into the synthesis of 1,2,4-triazole derivatives, which include structures similar to 3-(4-methoxy-3-nitrophenyl)-1H-1,2,4-triazol-5-amine, has aimed at developing new selective ligands for the 5-HT1A serotonin receptor. These compounds are being evaluated for their affinity to the serotonin receptor, which is significant in neuropsychopharmacology (Salerno, Siracusa, Guerrera, Romeo, Pittalà, Modica, Mennini, & Russo, 2004).

Antioxidant Properties

• Antioxidant Activities : New 1,2,4-triazole derivatives, related to 3-(4-methoxy-3-nitrophenyl)-1H-1,2,4-triazol-5-amine, have been synthesized and their antioxidant capacities evaluated. These studies provide insights into the potential use of these compounds in contexts where antioxidant properties are beneficial (Manap, Yüksek, Eki̇nci̇, & Sel, 2022).

Chemical Synthesis and Characterization

• Chemical Synthesis Techniques : Various synthetic routes and characterization techniques have been developed for compounds within the 1,2,4-triazole class. These include methods for the efficient synthesis of triazoles with various substituents, which contribute to the understanding of the chemical properties and potential applications of such compounds (Khromova, Fedorov, Malekin, & Kutkin, 2016).